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Introduction:

GB1908 is a selective, orally active inhibitor of galectin-1, a 3-galactoside-binding lectin
implicated in tumorigenesis and immune evasion.[1][2][3] Galectin-1 is often overexpressed in
the tumor microenvironment of various cancers, including lung, breast, and melanoma, where it
contributes to cancer progression by promoting T-cell apoptosis and suppressing anti-tumor
immunity.[2][4][5] Pharmacological inhibition of galectin-1 with GB1908 presents a promising
therapeutic strategy to enhance anti-tumor immune responses.[4][6] These application notes
provide detailed protocols for the administration of GB1908 in several syngeneic mouse
models to evaluate its anti-tumor efficacy and impact on the tumor immune microenvironment.

Mechanism of Action: Galectin-1 Signaling in T-Cell
Apoptosis

Galectin-1, secreted by tumor and stromal cells, can bind to glycosylated receptors on the
surface of T-cells, such as CD7, CD43, and CD45, triggering a signaling cascade that leads to
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apoptosis.[7] This process allows the tumor to evade immune surveillance. GB1908 acts by
competitively binding to the carbohydrate recognition domain (CRD) of galectin-1, thereby
preventing its interaction with T-cell surface glycoproteins and inhibiting the downstream
apoptotic signaling. One of the key pathways involved is the activation of NF-kB, which
promotes the expression of pro-apoptotic factors.[2] Galectin-1 can also induce caspase-
dependent and -independent apoptotic pathways.[2]
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Syngeneic Mouse Model Experimental Workflow for GB1908

1. Tumor Cell Line Culture
(LL/2, 4T1, or B16F10)

2. Syngeneic Tumor Implantation

3. Tumor Growth & Randomization

4. Treatment Initiation
(Vehicle or GB1908)

5. Tumor Growth Monitoring & Body Weight

6. Study Endpoint & Tissue Collection

7. Data Analysis
(Tumor Growth, Immunophenotyping)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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